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Compound of Interest

Compound Name: Cy7.5 maleimide

Cat. No.: B15556416

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Cy7.5 maleimide for live-

cell imaging. This near-infrared (NIR) fluorescent dye is a powerful tool for labeling proteins and

other biomolecules containing thiol groups, enabling dynamic studies in living cells with high

signal-to-noise ratios.

Introduction to Cy7.5 Maleimide
Cy7.5 maleimide is a thiol-reactive fluorescent dye belonging to the cyanine family. Its

fluorescence in the near-infrared spectrum (excitation ~788 nm, emission ~808 nm) makes it

ideal for live-cell and in vivo imaging applications.[1] The long excitation and emission

wavelengths allow for deeper tissue penetration and minimize autofluorescence from biological

samples, leading to clearer images.[1][2] The maleimide functional group specifically reacts

with free sulfhydryl (thiol) groups, commonly found in cysteine residues of proteins, to form a

stable covalent bond.[3][4] This specificity allows for the targeted labeling of proteins of interest.

Both standard and sulfonated (sulfo-Cy7.5) versions are available, with the latter offering

increased water solubility.[3][5]
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Key Applications in Live-Cell Imaging
Protein Labeling and Tracking: Covalently label proteins with exposed cysteine residues to

visualize their localization, trafficking, and dynamics in real-time.[6][7]

Antibody Conjugation: Create fluorescently labeled antibodies for targeted imaging of cell

surface receptors and other extracellular proteins.[8][9]

In Vivo Imaging: The NIR properties of Cy7.5 make it suitable for non-invasive imaging in

small animals to study biodistribution of labeled molecules.[6][10]

Flow Cytometry: Labeled cells can be analyzed and sorted based on fluorescence intensity.

[1]

Data Presentation
A summary of the key photophysical and chemical properties of Cy7.5 maleimide is presented

below for easy reference and comparison.

Property Value Reference(s)

Excitation Maximum (λex) ~788 nm [3][11]

Emission Maximum (λem) ~797 - 808 nm [3][11]

Molar Extinction Coefficient (ε) ~222,000 - 223,000 cm⁻¹M⁻¹ [3][11]

Fluorescence Quantum Yield

(Φ)
~0.10 - 0.21 [3][11]

Reactive Group Maleimide [3]

Reactivity
Thiol groups (e.g., from

cysteines)
[4][6]

Solubility DMSO, DMF (non-sulfonated) [6]

Water, DMSO, DMF

(sulfonated)
[3]
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Experimental Protocols
Protocol 1: Antibody Conjugation with Cy7.5 Maleimide
This protocol details the steps for conjugating Cy7.5 maleimide to an antibody.

Materials:

Antibody to be labeled (in a thiol-free buffer, e.g., PBS pH 7.2-7.4)

Cy7.5 maleimide or sulfo-Cy7.5 maleimide

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Reducing agent (optional, e.g., TCEP)

Purification column (e.g., Sephadex G-25)

Reaction buffer (e.g., 1x PBS, pH 7.0-7.5)

Procedure:

Antibody Preparation:

Dissolve the antibody in the reaction buffer at a concentration of 1-10 mg/mL.[9]

If the antibody does not have free thiols, it may be necessary to reduce disulfide bonds.

This can be achieved by incubating with a 10-100x molar excess of TCEP for 20-30

minutes at room temperature.[9] Note that DTT can also be used, but must be removed

before adding the maleimide dye.

Dye Preparation:

Immediately before use, prepare a 10 mM stock solution of Cy7.5 maleimide in

anhydrous DMSO or DMF.[12] Vortex briefly to ensure it is fully dissolved.

Conjugation Reaction:
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Slowly add the Cy7.5 maleimide stock solution to the antibody solution while gently

stirring or vortexing. A starting molar excess of 10-20 fold of dye to protein is

recommended.[12]

Protect the reaction mixture from light and incubate for 2 hours at room temperature or

overnight at 2-8°C.[12]

Purification:

Separate the labeled antibody from unreacted dye using a size-exclusion chromatography

column (e.g., Sephadex G-25) equilibrated with PBS.[8][13]

Collect the fractions containing the fluorescently labeled antibody.

Degree of Labeling (DOL) Calculation (Optional):

Measure the absorbance of the purified conjugate at 280 nm (for protein) and at the

absorbance maximum of Cy7.5 (~788 nm).

The DOL can be calculated to determine the average number of dye molecules per

antibody.

Storage:

For short-term storage (up to 1 week), keep the conjugate at 2-8°C, protected from light.

[12]

For long-term storage (up to a year), add a stabilizer like 5-10 mg/mL BSA and 0.01-0.03%

sodium azide, or add 50% glycerol and store at -20°C.[12]
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Caption: Workflow for conjugating Cy7.5 maleimide to an antibody.

Protocol 2: Live-Cell Imaging with Cy7.5-Labeled
Antibodies
This protocol provides a general procedure for imaging live cells labeled with a Cy7.5-

conjugated antibody targeting a cell surface protein.

Materials:

Cells cultured on glass-bottom dishes or chamber slides

Cy7.5-labeled antibody

Live-cell imaging medium (e.g., phenol red-free DMEM)
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Wash buffer (e.g., PBS or HBSS)

Fluorescence microscope equipped for NIR imaging

Procedure:

Cell Preparation:

Culture cells to the desired confluency on a suitable imaging vessel.

Labeling:

Wash the cells once with wash buffer.

Dilute the Cy7.5-labeled antibody to the desired concentration in live-cell imaging medium.

The optimal concentration should be determined empirically but typically ranges from 1-10

µg/mL.[2]

Incubate the cells with the antibody solution for 30-60 minutes at 37°C in a CO₂ incubator.

[2]

Washing:

Gently wash the cells 2-3 times with pre-warmed live-cell imaging medium to remove any

unbound antibody.[2]

Imaging:

Place the dish or slide on the microscope stage.

Use appropriate filter sets for Cy7.5 (Excitation: ~740-760 nm; Emission: ~770-800 nm).[2]

Acquire images using the lowest possible laser power and exposure time to minimize

phototoxicity and photobleaching.[2][14]

For time-lapse imaging, define the imaging intervals and total duration.
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Caption: General workflow for live-cell imaging with Cy7.5-labeled antibodies.

Troubleshooting
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Issue Possible Cause Suggested Solution

Low Labeling Efficiency
Insufficient free thiols on the

protein.

Reduce disulfide bonds using

TCEP prior to labeling.[9]

Protein concentration is too

low.

Ensure protein concentration is

at least 2 mg/mL for optimal

labeling.[8][13]

Incorrect pH of the reaction

buffer.

Maintain the pH of the reaction

buffer between 7.0 and 7.5.

Inactive maleimide dye.
Use a freshly prepared dye

stock solution.

High Background Signal
Incomplete removal of

unbound dye.

Ensure thorough washing of

cells after labeling.[2] Optimize

the purification step after

conjugation.

Non-specific binding of the

antibody.

Include a blocking step or

titrate the antibody

concentration.

Phototoxicity/Photobleaching
High laser power or long

exposure times.

Use the lowest possible laser

power and exposure time.[2]

[14] Consider using an anti-

fade reagent if compatible with

live-cell imaging.[14]

High dye concentration.

Perform a dose-response

curve to determine the optimal,

non-toxic concentration of the

Cy7.5 conjugate for your

specific cell line.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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